![molecular formula C10H10BrN3O4 B1441215 2-[(7-bromo-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)oxy]acetohydrazide CAS No. 1211474-46-2](/img/structure/B1441215.png)
2-[(7-bromo-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)oxy]acetohydrazide
Overview
Description
The compound “2-[(7-bromo-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)oxy]acetohydrazide” has a CAS Number of 1211474-46-2 and a molecular weight of 316.11 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H10BrN3O4/c11-5-1-8-6 (13-9 (15)3-18-8)2-7 (5)17-4-10 (16)14-12/h1-2H,3-4,12H2, (H,13,15) (H,14,16) and the InChI key is FBADFWNUBBHUNF-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
The compound “this compound” has a molecular weight of 316.11 . It is stored at a temperature of 28 C .Scientific Research Applications
Antimicrobial and Antioxidant Applications
The compound 2-[(7-bromo-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)oxy]acetohydrazide and its derivatives have been extensively researched for their antimicrobial and antioxidant properties. A study by Sonia et al. (2013) synthesized various benzoxazinyl pyrazolone arylidenes, demonstrating potent antimicrobial and antioxidant activities in vitro (Sonia, Thachil, Parameswaran, & Kochupappy, 2013). Kadian et al. (2012) synthesized benzoxazine analogues and evaluated their antibacterial activity against various bacterial strains, showing good activity against certain pathogens (Kadian, Maste, & Bhat, 2012).
Synthesis and Characterization
In addition to their biological applications, these compounds have been a focus in synthetic chemistry. Dabholkar and Gavande (2003) reported a microwave-catalyzed synthesis of substituted pyrazol-5-ones, showcasing an efficient and eco-friendly approach (Dabholkar & Gavande, 2003). Al-Rifai et al. (2011) synthesized new coumarin derivatives with antimicrobial activity, contributing to the understanding of structure-activity relationships (Al-Rifai et al., 2011).
Herbicidal Activity
One of the significant applications of benzoxazine derivatives includes their use as herbicides. Huang et al. (2005) explored the synthesis and herbicidal activity of benzoxazine-based compounds, finding some with commercial-level efficacy (Huang et al., 2005).
Properties
IUPAC Name |
2-[(7-bromo-3-oxo-4H-1,4-benzoxazin-6-yl)oxy]acetohydrazide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10BrN3O4/c11-5-1-8-6(13-9(15)3-18-8)2-7(5)17-4-10(16)14-12/h1-2H,3-4,12H2,(H,13,15)(H,14,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FBADFWNUBBHUNF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)NC2=CC(=C(C=C2O1)Br)OCC(=O)NN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10BrN3O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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